Cas no 58207-48-0 (Sodium (2R,3R,4R,5S,6R)-2,3,4,5,6,7-hexahydroxyheptanoate)

Sodium (2R,3R,4R,5S,6R)-2,3,4,5,6,7-hexahydroxyheptanoate structure
58207-48-0 structure
Product Name:Sodium (2R,3R,4R,5S,6R)-2,3,4,5,6,7-hexahydroxyheptanoate
CAS No:58207-48-0
MF:C7H13NaO8
MW:248.16309428215
CID:948181
Update Time:2023-08-02

Sodium (2R,3R,4R,5S,6R)-2,3,4,5,6,7-hexahydroxyheptanoate Chemical and Physical Properties

Names and Identifiers

    • Sodium glucoheptonate
    • Sodium (2R,3R,4R,5S,6R)-2,3,4,5,6,7-hexahydroxyheptanoate
    • SODIUM-alpha-GLUCOHEPTONATE
    • a-D-Glucoheptonic acid sodium salt dihydrate
    • (2R,3R,4R,5S,6R)-2,3,4,5,6,7-Hexahydroxyheptanoic acid sodium salt
    • Inchi: 1S/C7H14O8.Na/c8-1-2(9)3(10)4(11)5(12)6(13)7(14)15;/h2-6,8-13H,1H2,(H,14,15);/q;+1/p-1/t2-,3+,4-,5-,6-;/m1./s1
    • InChI Key: FMYOMWCQJXWGEN-AXUKCSBQSA-M
    • SMILES: [Na+].O[C@@H]([C@H]([C@H](C(=O)[O-])O)O)[C@H]([C@@H](CO)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 213
  • Topological Polar Surface Area: 162

Sodium (2R,3R,4R,5S,6R)-2,3,4,5,6,7-hexahydroxyheptanoate Security Information

  • WGK Germany:3
  • Storage Condition:−20°C
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